Cas no 135768-83-1 (14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,16,17-triol,(16a,17a)- (9CI))

• Product Name: 14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,16,17-triol,(16a,17a)- (9CI)
• CAS No: 135768-83-1
• MF: C₂₀H₂₆O₃
• MW: 314.418646335602
• CID: 150147
• PubChem ID: 15967764
• Update Time: 2025-04-19

14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,16,17-triol,(16a,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,16,17-triol,(16a,17a)- (9CI)
• CYCLOTRIOL
• (16-α,17-α)-14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,16,17-triol
• 14,17α-ethanoestra-1,3,5(10)-trien-3,16α,17β-triol
• 14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,16,17-triol, (16-α,17-α)-
• 14alpha,17alpha-Ethano-1,3,5(10)-estratriene-3,16alpha,17-β-triol
• CCRIS 6527
• Zk 136295
• 743NA857FA
• (1S,2R,11S,14S,15R,16R)-14-methylpentacyclo[13.2.2.01,14.02,11.05,10]nonadeca-5(10),6,8-triene-7,15,16-triol
• 14,17.ALPHA.-ETHANO-1,3,5(10)-ESTRATRIENE-3,16.ALPHA.,17.BETA.-TRIOL
• 14,21-CYCLO-19-NORPREGNA-1,3,5(10)-TRIENE-3,16,17-TRIOL, (16.ALPHA.,17.ALPHA.)-
• ZK-136295
• 14alpha,17alpha-Ethano-1,3,5(10)-estratriene-3,16alpha,17-beta-triol
• Q27896584
• SCHEMBL259537
• (16alpha,17alpha)-14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,16,17-triol
• (16.ALPHA.,17.ALPHA.)-14,21-CYCLO-19-NORPREGNA-1,3,5(10)-TRIENE-3,16,17-TRIOL
• 135768-83-1
• UNII-743NA857FA
• ZK-136295, (+)-
• 14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,16,17-triol, (16-alpha,17-alpha)-
• (16-alpha,17-alpha)-14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,16,17-triol
• DTXSID00929146

• Inchi： 1S/C20H26O3/c1-18-7-6-15-14-4-3-13(21)10-12(14)2-5-16(15)19(18)8-9-20(18,23)17(22)11-19/h3-4,10,15-17,21-23H,2,5-9,11H2,1H3/t15-,16-,17-,18+,19+,20+/m1/s1
• InChI Key： PAMNOUDFJQSYMD-MUJBESKKSA-N
• SMILES： O[C@@]12CC[C@]3(C[C@H]1O)[C@@H]1CCC4C=C(C=CC=4[C@H]1CC[C@@]32C)O

Computed Properties

• Exact Mass: 314.18800
• Monoisotopic Mass: 314.188195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7
• XLogP3: 3.1

Experimental Properties

• Density: 1.31
• Boiling Point: 495.6°C at 760 mmHg
• Flash Point: 231°C
• Refractive Index: 1.659
• PSA: 60.69000
• LogP: 3.11420